Cas no 128385-41-1 ((2S,3S)-2-amino-3-methylpentanamide)

(2S,3S)-2-amino-3-methylpentanamide structure
128385-41-1 structure
Product Name:(2S,3S)-2-amino-3-methylpentanamide
CAS No:128385-41-1
MF:C6H14N2O
MW:130.188161373138
MDL:MFCD13176339
CID:5197811
Update Time:2023-08-25

(2S,3S)-2-amino-3-methylpentanamide Chemical and Physical Properties

Names and Identifiers

    • L-isoleucinamide
    • (2S,3S)-2-amino-3-methylpentanamide
    • Isoleucinamide
    • Isoleucine amide
    • L-Isoleucine amide
    • Pentanamide, 2-amino-3-methyl-, (2S,3S)-
    • UD38YOR1EA
    • Pentanamide, 2-amino-3-methyl-, (S-(R*,R*))-
    • Isoleucinamide, L-
    • BBL033474
    • STK943587
    • Q27109391
    • MDL: MFCD13176339
    • Inchi: 1S/C6H14N2O/c1-3-4(2)5(7)6(8)9/h4-5H,3,7H2,1-2H3,(H2,8,9)/t4-,5-/m0/s1
    • InChI Key: JDAMFKGXSUOWBV-WHFBIAKZSA-N
    • SMILES: O=C([C@H]([C@@H](C)CC)N)N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 103
  • XLogP3: -0.1
  • Topological Polar Surface Area: 69.1

(2S,3S)-2-amino-3-methylpentanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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EN300-82297-1.0g
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Enamine
EN300-82297-10.0g
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Enamine
EN300-82297-25.0g
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